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Compound of Interest

Compound Name: Dichloroglyoxime

Cat. No.: B8113669

An In-depth Technical Guide to the Safety and Handling of Dichloroglyoxime
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals
and should not be considered a substitute for a formal safety data sheet (SDS) or professional
safety training. Always consult the most current SDS from your supplier and adhere to all
applicable local, state, and federal regulations.

Introduction

Dichloroglyoxime (CAS No: 2038-44-0) is a versatile chemical intermediate used in the
synthesis of various organic compounds, including nitrogen-rich heterocyclic compounds, and
as a ligand in coordination chemistry.[1][2] Its reactivity also lends it to applications in
biochemical research, where it has been identified as an antimicrobial agent and an enzyme
inhibitor.[1] This guide provides a comprehensive overview of the known safety and handling
precautions for dichloroglyoxime to ensure its safe use in a laboratory and research setting.

Hazard Identification and Classification

There is conflicting information regarding the GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) classification of dichloroglyoxime. Researchers
should handle this chemical with caution, assuming the more stringent classification is
accurate.
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» Classification 1: One safety data sheet classifies dichloroglyoxime with the following
hazards[3][4]:

o

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

o

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

[¢]

[e]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3),
H335: May cause respiratory irritation.

» Classification 2: Other sources state that the product does not meet the criteria for
classification in any hazard class according to Regulation (EC) No 1272/2008.[5]

Due to these discrepancies, it is prudent to handle dichloroglyoxime as a hazardous
substance.

Signal Word: Warning[3]
Hazard Pictograms:

Physical and Chemical Properties

A summary of the physical and chemical properties of dichloroglyoxime is provided in the
table below.
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Property Value Reference(s)
CAS Number 2038-44-0 [31[5]
Molecular Formula C2H2CI2N202 [5]1[6]
Molecular Weight 156.95 - 156.96 g/mol [61[7]

White to pale yellow or orange
Appearance , [1][5]
crystalline powder

202-213°C (with

Melting Point decomposition) BIl7]
Boiling Point 335°C [7]
Density 1.8 glcm3 [7]
Vapor Pressure No data available [5]
Solubility Soluble in water. [8]

Toxicological Information

Detailed toxicological data for dichloroglyoxime is largely unavailable in public literature. Most
safety data sheets report "no data available” for key toxicological endpoints.
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Toxicological Endpoint

Data

Reference(s)

Acute Oral Toxicity (LD50)

No specific value available.
Classified as Category 4
(H302), which generally
corresponds to an LD50 range
of 300-2000 mg/kg for rats.

[3]

Acute Dermal Toxicity (LD50)

No data available

[5]

Acute Inhalation Toxicity
(LC50)

No data available

[5]

Skin Corrosion/Irritation

Classified as causing skin

irritation (Category 2).

[3]

Serious Eye Damage/Irritation

Classified as causing serious

eye irritation (Category 2A).

[3]

Respiratory or Skin

Sensitization

No data available

[5]

Germ Cell Mutagenicity

No data available

[5]

Carcinogenicity

No data available

[5]

Reproductive Toxicity

No data available

[5]

STOT-Single Exposure

May cause respiratory

irritation.

[3]

STOT-Repeated Exposure

No data available

[5]

Aspiration Hazard

No data available

[5]

Mechanism of Action: One source describes dichloroglyoxime as an antimicrobial agent that
can chlorinate proteins. It has also been identified as a reversible, uncompetitive inhibitor of the

enzyme lysozyme.[1]

Stability and Reactivity

o Reactivity: Generally stable under recommended storage conditions.[9]
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o Chemical Stability: Stable under proper conditions.[5]

o Possibility of Hazardous Reactions: May explosively decompose upon heating, shock, or
friction.[5] The chlorination of its precursor, glyoxime, is a highly exothermic reaction,
suggesting that dichloroglyoxime itself may be thermally sensitive.[1]

» Conditions to Avoid: Heat, sparks, open flames, shock, and friction.[5] It is also noted to be
moisture-sensitive.

» Incompatible Materials: No specific data available, but avoid strong oxidizing agents.

e Hazardous Decomposition Products: Upon combustion, it may produce poisonous fumes,
including carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride.[5]

Safe Handling and Storage

Workflow for Safe Handling:
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Preparation

Consult SDS and
conduct risk assessment

A
Ensure engineering controls
(fume hood, ventilation)
are functional

\

Select and inspect
appropriate PPE

Proceed to handling

Hangling
A

Work in a well-ventilated area,
preferably a chemical fume hood

A 4

Avoid creating dust

A

Avoid contact with skin, eyes,
and clothing

Y

Use non-sparking tools and
avoid shock/friction

After use

Storage & Disposal
\ 4

Store in a tightly closed container

Y

Keep in a cool (2-8°C recommended),
dry, dark place

Y

Store under an inert gas

A 4

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page
Caption: Workflow for the safe handling of dichloroglyoxime.

Handling Precautions:
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e Handle in a well-ventilated place, preferably within a chemical fume hood.[3]

o Wear suitable protective clothing, gloves, and eye/face protection.[5]

» Avoid the formation of dust and aerosols.[3]

e Avoid contact with skin and eyes.[3]

e Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[5]

e Avoid shock and friction.[5]

Wash hands thoroughly after handling.[5]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Some suppliers recommend a storage temperature of 2-8°C.[7]

Store in a cool, dark place.[5]

It is recommended to store under an inert gas.[5]

Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Reference(s)

Safety glasses with side-
shields or goggles. A face
shield may be required
depending on the situation.
Eye/Face )

Use equipment tested and
approved under standards
such as NIOSH (US) or EN

166 (EU).

[3](5]

Protective gloves (e.g., nitrile
rubber). Handle with gloves
and use proper glove removal
Skin technique. Wear protective
clothing, such as a lab coat.
Protective boots may be

necessary.

[3][5]

A dust respirator should be

used if dust or aerosols are
Respiratory generated. Follow local and
national regulations for

respirator use.

[5]

Emergency Procedures

Emergency Response Workflow:
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Chemical Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion
Move to fresh air. Remove contaminated clothing. Rinse cautiously with water Rinse mputh with W{#er.
. . L . Do NOT induce vomiting.
If not breathing, give Wash skin with soap and for at least 15 minutes. . :
e S . Never give anything by mouth
artificial respiration. plenty of water for 15 min. Remove contact lenses. }
to an unconscious person.

Seek Immediate
Medical Attention

Click to download full resolution via product page
Caption: Emergency first aid procedures for dichloroglyoxime exposure.
First-Aid Measures:

o General Advice: Consult a physician and show them the safety data sheet. Move out of the
dangerous area.[3]

¢ Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek medical attention.[3][10]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice.
[3][10]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3] Seek
immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person.[3][11] Rinse the mouth with water and seek immediate medical attention.[3]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3][9]

e Special Hazards: May explode if heated.[5] Thermal decomposition can release irritating and
toxic gases, including carbon oxides, nitrogen oxides, and hydrogen chloride.[5]

» Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[3] Fight the fire remotely due to the risk of explosion.[5] Use water spray to keep fire-
exposed containers cool.[5]

Accidental Release Measures:

e Personal Precautions: Use personal protective equipment.[3] Ensure adequate ventilation.
Evacuate personnel to safe areas. Avoid dust formation and breathing dust, vapors, mist, or
gas.[3]

e Environmental Precautions: Prevent the product from entering drains.[3]

e Methods for Cleaning Up: Sweep up and shovel the material.[3] Pick up and arrange
disposal without creating dust.[3] Keep in suitable, closed containers for disposal.[3]

Experimental Protocols

Detailed, publicly available experimental protocols for the safety and toxicity testing of
dichloroglyoxime are scarce. The toxicological data presented in safety data sheets are
typically derived from standardized tests (e.g., OECD guidelines) conducted by or for the
manufacturer. These detailed study reports are generally not published in the public domain.

One study describes a method for the synthesis of dichloroglyoxime that avoids the use of
highly toxic chlorine gas by using N-chlorosuccinimide in DMF.[1] While this is a synthetic
protocol, it highlights a "greener" and safer approach to handling related chemistry, which is a
key principle of modern laboratory safety.
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Conclusion

Dichloroglyoxime is a valuable research chemical that must be handled with appropriate
caution. The primary hazards are associated with its potential for oral toxicity, skin and eye
irritation, and respiratory irritation. There is also a significant risk of explosive decomposition
under conditions of heat, shock, or friction. The conflicting GHS classifications in available
literature underscore the importance of a conservative approach to safety. Adherence to the
handling, storage, and emergency procedures outlined in this guide, in conjunction with the
supplier's safety data sheet and a thorough risk assessment, is essential for the safe utilization
of dichloroglyoxime in a research environment. The significant gaps in toxicological data
should be noted, and all personnel should treat the substance as having unknown hazards in
addition to those that are documented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dichloroglyoxime safety and handling precautions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8113669#dichloroglyoxime-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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